Cas no 153967-93-2 (5-Isobenzofurancarbonylchloride, 1,3-dihydro-)

• Product Name: 5-Isobenzofurancarbonylchloride, 1,3-dihydro-
• CAS No: 153967-93-2
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 106407
• PubChem ID: 45081521
• Update Time: 2025-04-18

5-Isobenzofurancarbonylchloride, 1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarbonylchloride, 1,3-dihydro-
• 1,3-dihydro-2-benzofuran-5-carbonyl chloride
• 5-Isobenzofurancarbonyl chloride, 1,3-dihydro- (9CI)
• 1,3-Dihydroisobenzofuran-5-carbonyl chloride
• 153967-93-2
• DTXSID60664662
• SCHEMBL2117814
• AKOS013054566

• Inchi： 1S/C9H7ClO2/c10-9(11)6-1-2-7-4-12-5-8(7)3-6/h1-3H,4-5H2
• InChI Key： WRKOBMBGBKOFLQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2COCC=2C=1)=O

Computed Properties

• Exact Mass: 182.01351
• Monoisotopic Mass: 182.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans